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Compound of Interest

Compound Name: Flutax 1

Cat. No.: B15556321 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Flutax-1 is a green-fluorescent derivative of paclitaxel, a potent microtubule-stabilizing agent.

This property makes Flutax-1 an invaluable tool for the direct visualization of the microtubule

cytoskeleton in living cells. This document provides detailed application notes and protocols to

achieve optimal staining of microtubules using Flutax-1.

Mechanism of Action
Flutax-1, like its parent compound paclitaxel, binds to the β-tubulin subunit within the

microtubule polymer.[1] This binding event stabilizes the microtubule, preventing its

depolymerization and disrupting the dynamic instability essential for various cellular processes,

most notably mitosis.[1] The conjugation of a fluorescein moiety to the taxol molecule allows for

the direct fluorescent imaging of microtubules. Flutax-1 binds to microtubules with high affinity.

[2][3]

Diagram: Mechanism of Flutax-1 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of a Fluorescent Analogue of Paclitaxel that Selectively Binds Microtubules and
Sensitively Detects Efflux by P-Glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Flutax 1 | Microtubule Probes | Tocris Bioscience [tocris.com]

To cite this document: BenchChem. [Flutax-1 for Live-Cell Microtubule Staining: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15556321?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556321?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5679005/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5679005/
https://www.researchgate.net/publication/12672719_Equilibrium_Studies_of_a_Fluorescent_Paclitaxel_Derivative_Binding_to_Microtubules
https://www.tocris.com/products/flutax-1_2226
https://www.benchchem.com/product/b15556321#flutax-1-incubation-time-for-optimal-staining
https://www.benchchem.com/product/b15556321#flutax-1-incubation-time-for-optimal-staining
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15556321#flutax-1-incubation-time-for-optimal-
staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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